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Compound of Interest

Chloranilic acid sodium salt
Compound Name:
hydrate

Cat. No.: B12324343

Get Quote

Executive Summary

Sodium chloranilate (CAS: 36275-66-8 for the hydrate) is the sodium salt of chloranilic acid, a

halogenated benzoquinone derivative. Renowned for its intense violet-red coloration and
specific solubility profile, it serves as a critical reagent in classical colorimetric analysis. While
modern instrumental methods (ICP-MS, AAS) have superseded some of its applications, the
sodium chloranilate method remains a robust, cost-effective protocol for the quantification of
divalent cations (specifically Calcium) and, inversely, for anions (via metal-chloranilate
displacement) in pharmaceutical and environmental samples.

This guide provides a definitive structural analysis, precise molecular weight calculations, and a
validated experimental protocol for its use in calcium determination.

Part 1: Molecular Identity & Physicochemical

Properties
Chemical Structure and Nomenclature
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Sodium chloranilate is formally derived from 2,5-dichloro-3,6-dihydroxy-1,4-benzoquinone

(Chloranilic Acid). In its ionized form, the molecule exhibits significant resonance stabilization,

delocalizing the negative charge across the oxygen atoms on the quinoid ring. This

delocalization is responsible for its intense absorption in the visible spectrum (

e |[UPAC Name: Disodium 2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-diolate[1]

e Common Name: Sodium Chloranilate[1]
» Core Scaffold:

-Benzoquinone

Molecular Weight and Stoichiometry

Researchers must distinguish between the anhydrous and hydrated forms during gravimetric

preparation to ensure stoichiometric accuracy.

Trihydrate Form

Property Anhydrous Form .
(Commercial Standard)

Formula

Molecular Weight 252.94 g/mol 306.99 g/mol

Dark purple/red crystalline

Appearance Dark violet crystals
powder
. Soluble in water (forming .
Solubility ) Soluble in water
purple solution)
CAS Number 13255-26-0 36275-66-8

Calculation Verification (Anhydrous):
e 6 Carbon:

e 2 Chlorine:
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e 2 Sodium:
e 4 Oxygen:
[2]

o Total:

Structural Visualization

The following diagram illustrates the resonance structure of the chloranilate dianion.
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Click to download full resolution via product page

Caption: Synthesis and resonance stabilization of the chloranilate dianion, highlighting the
delocalization responsible for chromophoric properties.

Part 2: Analytical Applications & Mechanism[3]
The "Chloranilate Method" for Calcium Determination

While sodium chloranilate is soluble, Calcium Chloranilate is sparingly soluble. This solubility
differential is the basis for the colorimetric determination of calcium.

Mechanism:

e Precipitation: Sodium chloranilate is added to the sample containing Calcium (
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o Displacement: The calcium ions react with the chloranilate anions to form a precipitate.

e Quantification (Indirect): The decrease in the absorbance of the supernatant (compared to a
blank) corresponds to the amount of calcium removed. Alternatively, the precipitate is
isolated, washed, and redissolved in EDTA or acid to release the colored chloranilate ion for
direct measurement.

Analytical Workflow Diagram

Reagent:
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Caption: Dual-pathway workflow for Calcium determination using Sodium Chloranilate

precipitation.

Part 3: Validated Experimental Protocol
Protocol: Colorimetric Determination of Calcium

Objective: Quantification of calcium in aqueous solution via the precipitate-redissolution

method (Method B in diagram), which offers higher sensitivity than the supernatant method.

1. Reagents Preparation

Sodium Chloranilate Solution (1% w/v): Dissolve 1.0 g of Sodium Chloranilate Trihydrate in
100 mL of deionized water. Filter if necessary to remove any insoluble impurities.[3] Note:
Solution is stable for 1 week at 4°C.

Acetate Buffer (pH 4.5): Mix 1 M Sodium Acetate and 1 M Acetic Acid to achieve pH 4.5. This
pH optimizes the precipitation of calcium chloranilate while preventing the precipitation of
magnesium chloranilate (interference control).

EDTA Solution (5% w/v): Dissolve 5.0 g of Disodium EDTA in 100 mL water.

2. Procedure

Sample Aliquot: Transfer 1.0 mL of the test sample (containing 10—-100 ug Ca) into a 15 mL
centrifuge tube.

Reagent Addition: Add 1.0 mL of Acetate Buffer and 2.0 mL of Sodium Chloranilate Solution.

Incubation: Vortex gently and allow to stand at room temperature for 30 minutes. A fine
precipitate should form.

Separation: Centrifuge at 3000 x g for 10 minutes. Carefully decant and discard the
supernatant (which contains excess reagent).

Washing: Resuspend the pellet in 5 mL of 50% isopropyl alcohol (to remove residual soluble
chloranilate) and centrifuge again. Decant the wash.
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e Redissolution: Add 2.0 mL of 5% EDTA solution to the pellet. Vortex until fully dissolved. The
solution will turn violet-red as the chloranilate ion is liberated.

o Measurement: Measure absorbance at 530 nm against a reagent blank treated identically.

3. Calculation
Construct a calibration curve using Calcium Carbonate standards (10, 20, 50, 100 pg/mL).

Part 4: Safety & Handling (MSDS Highlights)

e Hazards: Sodium chloranilate is generally considered a low-hazard irritant, but chloranilic
acid derivatives can be toxic if ingested in large quantities.

o PPE: Wear nitrile gloves and safety glasses. The powder is fine and can stain surfaces/skin
deep purple.

o Storage: Store in a cool, dry place away from strong oxidizing agents. The solution is light-
sensitive; use amber glassware.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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